Cas no 1341558-19-7 (5-amino-1-(thiophen-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-1-(thiophen-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1341558-19-7
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 6506768
• PubChem ID: 63800079
• Update Time: 2025-10-29

5-amino-1-(thiophen-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(thiophen-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• EN300-1107860
• 1341558-19-7
• AKOS013112016
• 5-amino-1-[(thiophen-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C9H9N3O2S/c10-7-4-12(9(14)11-8(7)13)3-6-1-2-15-5-6/h1-2,4-5H,3,10H2,(H,11,13,14)
• InChI Key： DCEYWMGHKSMNJV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1C(NC(C(=C1)N)=O)=O

Computed Properties

• Exact Mass: 223.04154771g/mol
• Monoisotopic Mass: 223.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-amino-1-(thiophen-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

5-Amino-1-(Thiophen-3-yl)methyl-1,2,3,4-Tetrahydropyrimidine-2,4-Dione: A Comprehensive Overview

The compound 5-amino-1-(thiophen-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, identified by the CAS number 1341558-19-7, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidine derivatives, which have been extensively studied for their diverse biological activities and applications in drug design. The presence of the thiophene ring and the amino group introduces unique electronic properties and functional groups that make this compound particularly interesting for researchers.

Recent studies have highlighted the importance of tetrahydropyrimidine derivatives in medicinal chemistry. These compounds are known for their ability to act as inhibitors of various enzymes and receptors, making them promising candidates for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain tetrahydropyrimidine derivatives exhibit potent anti-inflammatory and antioxidant properties. The substitution pattern in 5-amino-1-(thiophen-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione suggests that it could be a valuable lead compound for further exploration in this area.

The synthesis of 5-amino-1-(thiophen-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The amino group at position 5 plays a critical role in stabilizing the molecule's structure through hydrogen bonding interactions. Additionally, the thiophene ring at position 3 contributes to the molecule's aromaticity and enhances its solubility in organic solvents. These structural features make the compound suitable for applications in both organic synthesis and materials science.

In terms of biological activity, preliminary assays have shown that 5-amino-1-(thiophen-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits moderate inhibitory effects on certain kinases involved in cellular signaling pathways. This suggests that it could be a potential candidate for anti-cancer drug development. Furthermore, its ability to interact with DNA through intercalation has been explored in recent studies published in Organic & Biomolecular Chemistry. Such findings underscore the compound's versatility and its potential role in nucleic acid-based therapies.

The chemical stability of 5-amino-1-(thiophen-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione under various conditions has also been a focus of recent research. Studies conducted under different pH levels and temperatures have revealed that the compound maintains its structural integrity under physiological conditions. This stability is crucial for its potential use as a drug candidate or as an intermediate in pharmaceutical synthesis.

In conclusion, 5-amino-1-(thiophen-3-yl)methyl-1,2,3,4-tetrahydropyrimidine